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For researchers, scientists, and drug development professionals engaged in cellular and
molecular studies, the accurate visualization of mitochondria is paramount. This guide provides
a detailed comparison between the industrial solvent dye, SOLVENT RED 195, and the well-
established fluorescent probe, MitoTracker Red, for the purpose of mitochondrial staining in
biological specimens. The evidence overwhelmingly supports MitoTracker Red as the
appropriate tool for this application, while SOLVENT RED 195 is unsuitable for biological
staining.

Overview of Mitochondrial Staining Probes

Mitochondrial stains are essential tools for studying mitochondrial morphology, localization, and
function. An ideal mitochondrial probe should exhibit high specificity for mitochondria, possess
favorable photophysical properties, and have minimal impact on cell viability. Staining can be
dependent on the mitochondrial membrane potential, which is a key indicator of mitochondrial
health and cellular apoptosis.

SOLVENT RED 195: An Industrial Dye

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1170886#bc-rfq
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-comparative-guide-to-mitochondrial-staining-solvent-red-195-vs-mitotracker-red
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-comparative-guide-to-mitochondrial-staining-solvent-red-195-vs-mitotracker-red
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-comparative-guide-to-mitochondrial-staining-solvent-red-195-vs-mitotracker-red
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

SOLVENT RED 195 is a synthetic dye primarily used in the plastics and textile industries for
coloration.[1][2][3][4][5] Its properties, such as high thermal stability and light fastness, make it
suitable for industrial applications.[1][2][4][5] However, there is no scientific literature to support
its use as a biological stain for mitochondria or any other cellular organelles. Its chemical
structure and properties are not designed for cell permeability, specific organelle targeting, or
fluorescence imaging in an aqueous biological environment.

MitoTracker Red: A Purpose-Desighed Mitochondrial
Probe

MitoTracker Red is a family of fluorescent dyes, including MitoTracker Red CMXRos,
specifically designed for staining mitochondria in live cells.[6][7][8][9] These probes are cell-
permeant and accumulate in the mitochondria of living cells in a membrane potential-
dependent manner.[8][10][11] The dye contains a mildly thiol-reactive chloromethyl moiety that
allows it to covalently bind to mitochondrial proteins, ensuring its retention even after cell
fixation and permeabilization.[8][12]

Quantitative Comparison of Properties

The following table summarizes the key properties of SOLVENT RED 195 and MitoTracker
Red, highlighting their profound differences in suitability for mitochondrial staining.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-comparative-guide-to-mitochondrial-staining-solvent-red-195-vs-mitotracker-red
https://emperordye.com/tds/solvent-red-195.html
https://www.union-pigment.com/china/solvent-red-195.html
https://www.colorantsgroup.com/solvent-red-195.php
https://www.chinainterdyes.com/solvent-dye/red-solvent-dye/solvent-red-195.html
https://www.precisechem.com/news/copy-solvent-red-195-introduction-and-application/
https://emperordye.com/tds/solvent-red-195.html
https://www.union-pigment.com/china/solvent-red-195.html
https://www.chinainterdyes.com/solvent-dye/red-solvent-dye/solvent-red-195.html
https://www.precisechem.com/news/copy-solvent-red-195-introduction-and-application/
https://app.fluorofinder.com/dyes/473-mitotracker-red-ex-max-575-nm-em-max-595-nm
https://www.thermofisher.com/order/catalog/product/M7512
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://www.abmole.com/products/mitotracker-red-cmxros.html
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://www.lumiprobe.com/p/mitotracker-red-cmxros
https://www.abpbio.com/product/mitoview-red/
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://pubmed.ncbi.nlm.nih.gov/25257434/
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#a-comparative-guide-to-mitochondrial-staining-solvent-red-195-vs-mitotracker-red
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

SOLVENT RED 195

MitoTracker Red CMXRos

Primary Application

Industrial dye for plastics and
fibers[1][2][3][4][5]

Biological stain for

mitochondria in live cells[6][7]

[8]1°]

Mechanism of Action

Colorant dispersed in a solvent

or polymer

Accumulates in mitochondria
based on membrane
potential[8][10][11]

Cell Permeability

Not designed for cell

permeability

Readily permeates live cell

membranes[8]

No evidence of specific

High specificity for

Specificity ) } ]
organelle targeting mitochondria[8]
) ) ] Well-retained after
o Not applicable for biological o
Fixability formaldehyde-based fixation[6]

samples

[11][13]

Excitation Maximum

Not applicable for fluorescence

microscopy

~579 nm[9]

Emission Maximum

Not applicable for fluorescence

microscopy

~599 nm[9]

Cytotoxicity

Unknown and not tested for

biological use

Low cytotoxicity at working

concentrations

Mechanism of Action: A Comparative Diagram

The fundamental difference in the mechanism of action between an industrial dye and a

specific biological probe is a critical consideration.
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Figure 1. Conceptual Comparison of Dye Application
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Caption: Conceptual workflows for SOLVENT RED 195 and MitoTracker Red.

Experimental Protocol for MitoTracker Red CMXRos
Staining

The following is a standard protocol for staining mitochondria in live mammalian cells using
MitoTracker Red CMXRos.

Materials:

MitoTracker Red CMXRos (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Complete cell culture medium

Phosphate-buffered saline (PBS)

Cells cultured on coverslips or in imaging dishes
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» Formaldehyde (for fixation, optional)
Procedure:

» Reconstitution of MitoTracker Red CMXRos: Prepare a 1 mM stock solution by dissolving the
lyophilized powder in anhydrous DMSO.[8][14] For example, dissolve 50 ug of MitoTracker
Red CMXRos in 94.1 pL of DMSO.[8][14]

e Preparation of Working Solution: Dilute the 1 mM stock solution in complete cell culture
medium to a final working concentration of 50-200 nM.[8][14] The optimal concentration may
vary depending on the cell type and experimental conditions.

e Cell Staining:
o Remove the culture medium from the cells.
o Add the pre-warmed working solution of MitoTracker Red CMXRos to the cells.
o Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[8][14]
e Washing:
o Remove the staining solution.
o Wash the cells three times with pre-warmed PBS or fresh culture medium.
e Imaging:

o Image the stained cells using a fluorescence microscope with appropriate filters for red
fluorescence (Excitation/Emission: ~579/599 nm).[9]

e (Optional) Fixation:

o After staining, cells can be fixed with 4% formaldehyde in PBS for 15 minutes at room
temperature.

o Wash the cells three times with PBS.
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o The fixed cells can then be processed for immunocytochemistry or other applications.

Experimental Workflow: Mitochondrial Staining with
MitoTracker Red

The following diagram illustrates the key steps in a typical mitochondrial staining experiment

using MitoTracker Red.
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Figure 2. Experimental Workflow for MitoTracker Red Staining
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Caption: Step-by-step workflow for mitochondrial staining.

Conclusion
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Based on the available evidence, SOLVENT RED 195 is an industrial dye with no proven utility
in biological research, particularly for mitochondrial staining. Its chemical and physical
properties are not conducive to specific and safe labeling of intracellular organelles. In stark
contrast, MitoTracker Red is a highly specific and effective fluorescent probe designed for the
visualization of mitochondria in living and fixed cells. For researchers requiring reliable and
reproducible mitochondrial staining, MitoTracker Red is the scientifically validated and
appropriate choice. The use of industrial dyes like SOLVENT RED 195 for biological
applications is not recommended and would likely lead to erroneous and uninterpretable
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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